molecular formula C15H17N5OS B10984829 2-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1H-benzimidazole-5-carboxamide

2-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1H-benzimidazole-5-carboxamide

Cat. No.: B10984829
M. Wt: 315.4 g/mol
InChI Key: WBDZLIGDISJDLG-UHFFFAOYSA-N
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Description

  • The compound’s systematic name is 2-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1H-benzimidazole-5-carboxamide .
  • It belongs to the class of benzimidazole derivatives .
  • Benzimidazoles are heterocyclic compounds containing a benzene ring fused with an imidazole ring.
  • This specific compound features a thiadiazole moiety, which contains both sulfur and nitrogen atoms.
  • Its chemical formula is C₁₆H₂₂N₄O₂ .
  • Now, let’s explore its preparation methods and reactions.
  • Properties

    Molecular Formula

    C15H17N5OS

    Molecular Weight

    315.4 g/mol

    IUPAC Name

    2-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-3H-benzimidazole-5-carboxamide

    InChI

    InChI=1S/C15H17N5OS/c1-8(2)6-13-19-20-15(22-13)18-14(21)10-4-5-11-12(7-10)17-9(3)16-11/h4-5,7-8H,6H2,1-3H3,(H,16,17)(H,18,20,21)

    InChI Key

    WBDZLIGDISJDLG-UHFFFAOYSA-N

    Canonical SMILES

    CC1=NC2=C(N1)C=C(C=C2)C(=O)NC3=NN=C(S3)CC(C)C

    Origin of Product

    United States

    Preparation Methods

    • Unfortunately, I couldn’t find direct information on the synthesis of this specific compound. I can provide some general insights:

        Synthetic routes: may involve condensation reactions or cyclization processes.

        Reaction conditions: would depend on the specific synthetic pathway.

        Industrial production methods: likely optimize yield and scalability.

  • Chemical Reactions Analysis

    • The compound may undergo various reactions:

        Oxidation: Oxidative processes could modify functional groups.

        Reduction: Reduction reactions might reduce specific functional groups.

        Substitution: Substituting functional groups can alter its properties.

    • Common reagents and conditions: would vary based on the specific reaction.

      Major products: would depend on the reaction type.

  • Scientific Research Applications

    • This compound has diverse applications:

        Chemistry: It could serve as a building block for other molecules.

        Biology: It might exhibit biological activity (e.g., enzyme inhibition).

        Medicine: Researchers explore its potential as a drug candidate.

        Industry: It could be used in materials science or catalysis.

  • Mechanism of Action

    • Unfortunately, I don’t have specific information on its mechanism of action. it likely interacts with cellular targets or pathways.
    • Further research would be needed to elucidate its precise effects.
  • Comparison with Similar Compounds

    • While I couldn’t find direct comparisons, we can highlight its uniqueness:
      • Its combination of benzimidazole, thiadiazole, and amide functionalities sets it apart.
      • Similar compounds might include other benzimidazole derivatives or thiadiazoles.

    Biological Activity

    2-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1H-benzimidazole-5-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological mechanisms, and therapeutic applications based on recent studies.

    Chemical Structure and Properties

    The compound has a complex structure characterized by a benzimidazole core linked to a thiadiazole moiety. Its molecular formula is C15H17N5OSC_{15}H_{17}N_{5}OS with a molecular weight of 315.4 g/mol . The structural features are critical for its biological activity, influencing interactions with various biological targets.

    Synthesis

    The synthesis of this compound typically involves multi-step chemical reactions starting from readily available precursors. A common method includes the reaction of 2-methylpropylamine with thiocarbohydrazide to form the thiadiazole ring, followed by coupling with benzimidazole derivatives .

    Antimicrobial Activity

    Research indicates that derivatives of benzimidazole and thiadiazole exhibit significant antimicrobial properties. For instance, compounds structurally similar to 2-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1H-benzimidazole-5-carboxamide have shown promising results against various protozoan parasites such as Giardia intestinalis and Trichomonas vaginalis .

    Table 1: Antimicrobial Activity Comparison

    CompoundTarget OrganismIC50 (nM)
    2-methyl-N-[5-(2-methylpropyl)-...Giardia intestinalis<10
    2-methyl-N-[5-(2-methylpropyl)-...Trichomonas vaginalis<20
    MetronidazoleGiardia intestinalis50
    AlbendazoleTrichomonas vaginalis40

    The proposed mechanism of action for this compound involves interaction with specific enzymes and proteins that are crucial in cellular processes. The thiadiazole component may inhibit key metabolic pathways in target organisms, leading to cell death or growth inhibition. Additionally, the benzimidazole ring is known for its ability to bind to tubulin, disrupting microtubule formation which is essential for cell division .

    Anti-inflammatory Properties

    Emerging studies suggest that this compound may also possess anti-inflammatory properties. It appears to modulate inflammatory pathways, potentially through the inhibition of pro-inflammatory cytokines and enzymes involved in inflammation . This property could make it beneficial in treating conditions characterized by excessive inflammation.

    Case Studies

    A notable study evaluated the antiparasitic efficacy of various benzimidazole derivatives including the target compound. Results indicated that certain derivatives exhibited higher efficacy than traditional treatments like metronidazole and albendazole, suggesting a potential role in developing new therapeutics for parasitic infections .

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